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Compound of Interest

Ethyl 3-aminoisoxazole-5-
Compound Name:
carboxylate

cat. No.: B1352665

For the Attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide addresses the query for the InChl Key and SMILES notation for Ethyl 3-
aminoisoxazole-5-carboxylate. It is important to note that extensive searches for "Ethyl 3-
aminoisoxazole-5-carboxylate" consistently yield information for its isomer, Ethyl 5-
aminoisoxazole-3-carboxylate. This suggests that the 3-amino-5-carboxylate variant is either
significantly less common or that the nomenclature is often used interchangeably in databases.
The information presented herein pertains to the more readily documented isomer, Ethyl 5-
aminoisoxazole-3-carboxylate.

Physicochemical Identifiers

The canonical SMILES and InChl identifiers are crucial for unambiguous chemical structure
representation in databases and computational models.

Identifier Value
SMILES CCOC(=0)C1=NOC(=C1)NJ[1]
INChl Key AUERXJBPNRKJCS-UHFFFAOYSA-N[1]

Experimental Data and Protocols
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A comprehensive literature search did not yield specific experimental protocols, quantitative
analytical data, or established signaling pathways for Ethyl 3-aminoisoxazole-5-carboxylate.
The available research primarily focuses on related isoxazole derivatives. For instance, studies
describe the synthesis of various substituted isoxazoles and their potential biological activities,
including antifungal and herbicidal properties.[2] However, detailed experimental procedures
and characterization data for the requested molecule are not readily available in the public
domain.

General Experimental Workflow

In the absence of specific experimental details for Ethyl 3-aminoisoxazole-5-carboxylate, a
general workflow for the synthesis and characterization of a novel small molecule is presented
below. This logical diagram illustrates the typical progression from synthesis to biological
evaluation.
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Caption: General workflow for the synthesis, characterization, and biological evaluation of a
chemical compound.
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This document serves as a guide to the available information regarding the chemical identifiers
for the isoxazole derivative of interest. Researchers are advised to consider the isomeric
ambiguity when sourcing this compound or interpreting related literature. Further experimental
investigation would be required to fully characterize the properties and biological activities of
Ethyl 3-aminoisoxazole-5-carboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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